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Compound of Interest

Trisodium naphthalene-1,3,7-
Compound Name:

trisulphonate
CAS No.: 84100-31-2
Cat. No.: B12670006

Get Quote

Executive Summary: Immediate Action Plan

Trisodium naphthalene-1,3,7-trisulphonate (an isomer of the more common 1,3,6-
trisulphonate) is a highly water-soluble aromatic salt. While generally low in acute mammalian
toxicity, its primary environmental hazard is its persistence and contribution to Chemical
Oxygen Demand (COD) in water systems.

¢ Core Directive:DO NOT DISCHARGE TO SEWER. Even if local regulations permit low-
toxicity organic salts, this compound is recalcitrant and difficult for municipal water treatment
plants to degrade.

* Primary Disposal Route: High-temperature incineration with sulfur oxide (SOXx) scrubbing.

+ Immediate Hazard: Eye and skin irritation (Category 2); Respiratory tract irritation (Category
3).

Chemical Profile & Technical Context
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To ensure safe handling, one must understand the physicochemical behavior of the compound.
The 1,3,7-isomer behaves similarly to its 1,3,6-counterpart (CAS 5182-30-9), and for disposal
purposes, they are treated identically.

Physicochemical Data Table

Property Value | Characteristic Operational Implication

High sulfur content requires

Chemical Structure C10HsNaz0sSs3 o )
scrubbed incineration.
i ) ) Dust generation is the primary
Physical State Solid (Powder/Crystalline)
exposure vector.
Spills will rapidly dissolve;
Solubility (Water) Very High (>200 g/L est.) containment must be
immediate.
Generally compatible with
pH (10% ag. sol) ~7.0 — 9.0 (Weakly Alkaline) basic waste streams; avoid
strong acids.
) . ) Persists in environment;
Biodegradability Low / Recalcitrant

prohibited from drain disposal.

Classified as "Non-Hazardous
RCRA Status (USA) Not Listed (P or U) Chemical Waste" unless mixed

with solvents.

Workflow Visualization: Waste Decision Logic

The following diagram outlines the logical flow for segregating and processing this specific
chemical waste.
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Label:
'‘Agueous Waste with
High COD/Sulfur'

Waste Generation:
Trisodium Naphthalene-1,3,7-Trisulphonate

Determine Physical State

Aqueous Solution

Solid Waste
(Powder/Crystals)

Check Concentration
igh Vol (>20L) Low Vol (<20L)

Optional: Evaporate/Precipitate
(If Volume > 20L)

Containerize:
Poly Carboy (No Metal)

Containerize:
HDPE Wide-Mouth Jar

:

Label:
‘Non-Regulated Organic Salt'
(High Sulfur)

Final Disposal:
High-Temp Incineration
(w/ Scrubber)
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Caption: Decision logic for segregating solid vs. aqueous naphthalene sulfonate waste streams
to ensure proper incineration.

Detailed Disposal Protocols
Protocol A: Solid Waste Management (Preferred)

Rationale: Managing the substance as a solid minimizes volume and disposal costs while
preventing aquatic contamination.

» Segregation: Do not mix with strong oxidizers (e.g., permanganates, nitrates) or strong
acids. Reaction with strong acids may regenerate the sulfonic acid form, altering pH and
solubility.

o Containerization: Use High-Density Polyethylene (HDPE) wide-mouth jars. Avoid metal
containers as sulfonates can be mildly corrosive to carbon steel over time in humid
conditions.

e Labeling:
o Text: "Non-Regulated Chemical Waste: Trisodium Naphthalene-1,3,7-Trisulphonate."
o Hazard Note: "Irritant. High Sulfur Content.”

» Final Disposition: Transfer to EHS for incineration.

o Technical Note: The facility must be informed of the high sulfur content (3 sulfonate groups
per molecule). Incineration without scrubbing will release illegal levels of SOs-.

Protocol B: Aqueous Solution Management

Rationale: Naphthalene sulfonates act as surfactants and dispersants.[1][2] In wastewater, they
prevent the settling of other solids and increase COD, disrupting biological treatment steps.

e Collection: Collect all rinsate and mother liquor in dedicated carboys.

o Compatibility Check: Ensure the waste container pH remains between 6 and 10.
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o If Acidic (< pH 5): Neutralize with Sodium Bicarbonate (NaHCO3) to prevent precipitation
of the free acid, which can clog waste lines.

e Volume Reduction (Optional): For large volumes (>50L), rotary evaporation is recommended
to recover the solid salt (Proceed to Protocol A). This significantly reduces disposal costs.

 Prohibition:Strictly NO drain disposal.

o Why? While the LD50 is high (low toxicity), the aromatic ring structure is stable. Release
into waterways contributes to long-term organic loading.

Protocol C: Spill Cleanup (Emergency Response)

o PPE: Wear N95 dust mask (or P100 respirator), nitrile gloves, and safety goggles.
e Dry Spill:

o Do not dry sweep if dust generation is likely. Use a HEPA vacuum or a wet-sweep method
(damp sand).

o Place material in a waste jar (Protocol A).
o Wet Spill:
o Contain with absorbent booms (universal or general purpose).

o Do not use clay-based absorbents (kitty litter) if incineration is the goal, as this increases
ash weight significantly. Use cellulose or polypropylene pads.

o Collect pads into a double-bagged hazardous waste liner.

Regulatory & Safety Grounding
U.S. EPA (RCRA)

This compound is not listed under 40 CFR 261.33 (P-list or U-list). However, the generator is
responsible for determining if the waste exhibits characteristics of ignitability, corrosivity,
reactivity, or toxicity.
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» Determination: Trisodium naphthalene-1,3,7-trisulphonate typically tests Negative for all
RCRA characteristics. It is managed as "Non-RCRA Regulated Waste" but must still be
processed chemically [1].

OSHA (Hazard Communication)

Under 29 CFR 1910.1200, this material is considered Hazardous due to irritant properties.
o H315: Causes skin irritation.[3][4]
e H319: Causes serious eye irritation.[3][4]

e H335: May cause respiratory irritation.[3][4]

Ecological Impact

Naphthalene sulfonates are used as dispersants because they repel water from surfaces
(anionic repulsion). In a treatment plant, this dispersant quality inhibits the flocculation
(clumping) of sludge, potentially causing treatment failure at the plant [2].

References

o United States Environmental Protection Agency (EPA). "Criteria for the Definition of Solid
Waste and Solid and Hazardous Waste Exclusions."” Code of Federal Regulations, 40 CFR
Part 261.[5]

o [Link]
o National Institutes of Health (NIH) - PubChem.
o [Link]

e Thermo Fisher Scientific. "Safety Data Sheet: Naphthalene-1,3,6-trisulfonic acid trisodium
salt." (Standard Industry SDS for Isomer Family).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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